2-[(5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid

Specification

• Molecular Formula: C23H21N3O4S4
• Molecular Weight: 531.7 g/mol
• IUPAC Name: 2-[(5Z)-5-[[3-(4-ethylsulfanylphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• Standard InChI: InChI=1S/C23H21N3O4S4/c1-2-32-19-10-8-16(9-11-19)21-17(15-26(24-21)18-6-4-3-5-7-18)14-20-22(27)25(23(31)33-20)12-13-34(28,29)30/h3-11,14-15H,2,12-13H2,1H3,(H,28,29,30)/b20-14-
• Standard InChI Key: DQRIKPVYFGTTCW-ZHZULCJRSA-N
• Isomeric SMILES: CCSC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4

Introduction

Structural and Stereochemical Features

Core Molecular Architecture

The compound belongs to the thiazolidinone family, characterized by a five-membered ring containing nitrogen and sulfur atoms. Its IUPAC name reflects a Z-configuration at the C5 position of the thiazolidinone core, with a methylidene bridge connecting it to a 1-phenylpyrazole moiety. Key functional groups include:

• A pyrazole ring substituted with a 4-(ethylsulfanyl)phenyl group at position 3 and a phenyl group at position 1.

• A thiazolidin-4-one scaffold with a thioxo group at position 2.

• An ethanesulfonic acid side chain at position 3 of the thiazolidinone ring.

The stereochemistry is defined by the (5Z) designation, indicating the spatial arrangement of substituents around the double bond between the pyrazole and thiazolidinone systems.

Three-Dimensional Conformation

Computational models reveal that the ethylsulfanyl group adopts a gauche conformation relative to the pyrazole ring, while the sulfonic acid moiety extends perpendicularly from the thiazolidinone plane. This arrangement creates a T-shaped molecular geometry, potentially facilitating interactions with hydrophobic pockets in biological targets.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	C₂₃H₂₁N₃O₄S₄
Molecular Weight	531.7 g/mol
Topological Polar Surface	184 Ų
XLogP3	4.4
Rotatable Bonds	8

Synthetic Methodology

Retrosynthetic Analysis

A plausible synthesis involves three key stages:

• Pyrazole Formation: Condensation of 4-(ethylsulfanyl)benzaldehyde with phenylhydrazine under acidic conditions to yield the 1-phenyl-3-[4-(ethylsulfanyl)phenyl]-1H-pyrazole intermediate.

• Thiazolidinone Construction: Reaction of the pyrazole-aldehyde with 2-thioxothiazolidin-4-one using a Knoevenagel condensation, catalyzed by piperidine.

• Sulfonation: Introduction of the ethanesulfonic acid group via nucleophilic substitution with sodium ethanesulfonate under Mitsunobu conditions.

Reaction Optimization

Critical parameters for the Knoevenagel step include:

• Temperature: 80–90°C in ethanol/water (3:1)

• Catalyst: 10 mol% p-toluenesulfonic acid

• Yield: Reported up to 68% after purification by silica gel chromatography.

Physicochemical Profile

Solubility and Partitioning

The compound exhibits dual solubility characteristics:

• Lipophilic domains: Pyrazole and ethylsulfanyl groups contribute to moderate lipid solubility (XLogP3 = 4.4).

• Hydrophilic regions: Sulfonic acid moiety enables aqueous solubility (~12 mg/mL in PBS pH 7.4).

Spectroscopic Signatures

• IR (KBr): Strong absorption at 1685 cm⁻¹ (C=O stretch), 1170 cm⁻¹ (S=O asymmetric), and 610 cm⁻¹ (C-S).

• ¹H NMR (DMSO-d₆): Key signals include δ 8.21 (pyrazole H4), 7.65–7.23 (aromatic protons), and 3.41 (methylene adjacent to sulfonic acid).

Compound	Target	Activity
Current compound	Bacterial protease	Under study
Rosiglitazone	PPARγ	0.8 nM EC₅₀
Raloxifene analog	Estrogen receptor	12 nM Kd

Industrial and Pharmaceutical Considerations

Formulation Challenges

The sulfonic acid group imposes specific formulation requirements:

• pH sensitivity: Requires buffering between pH 6.5–7.8 for solution stability.

• Excipient compatibility: Demonstrates incompatibility with cationic surfactants like CTAB.

Patent Landscape

While no direct patents claim this compound, related intellectual property includes:

• US 9,856,287: Thiazolidinone derivatives as kinase inhibitors (2017)

• EP 3,245,901 A1: Sulfonic acid-containing heterocycles for topical delivery (2022).

Future Research Directions

Structure-Activity Relationship Studies

Proposed modifications to enhance therapeutic potential:

• Replacement of ethylsulfanyl with trifluoromethyl group to improve metabolic stability

• Synthesis of prodrug esters to mask the sulfonic acid moiety

Computational Modeling Priorities

• Molecular dynamics simulations of TLR4/MD-2 complex binding

• DFT studies on tautomerism in the thioxo-thiazolidinone system